![molecular formula C10H10BNO2 B6206336 [3-(1-cyanocyclopropyl)phenyl]boronic acid CAS No. 2096334-10-8](/img/no-structure.png)
[3-(1-cyanocyclopropyl)phenyl]boronic acid
Overview
Description
“[3-(1-cyanocyclopropyl)phenyl]boronic acid” is a chemical compound with the CAS Number: 2096334-10-8 . It has a molecular weight of 187.01 and is typically in the form of a powder .
Synthesis Analysis
The synthesis of boronic acids, such as “[3-(1-cyanocyclopropyl)phenyl]boronic acid”, often involves Suzuki–Miyaura coupling . This is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The success of this method originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .Molecular Structure Analysis
The IUPAC name of this compound is 3-(1-cyanocyclopropyl)phenylboronic acid . The Inchi Code is 1S/C10H10BNO2/c12-7-10(4-5-10)8-2-1-3-9(6-8)11(13)14/h1-3,6,13-14H,4-5H2 .Chemical Reactions Analysis
Boronic acids, including “[3-(1-cyanocyclopropyl)phenyl]boronic acid”, are often used in Suzuki-Miyaura coupling reactions . These reactions involve the coupling of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .It is stored at a temperature of 4 degrees Celsius . The compound is hygroscopic .
Scientific Research Applications
Organic Synthesis
Boronic acids, including [3-(1-cyanocyclopropyl)phenyl]boronic acid, are widely used as reagents and catalysts in organic synthesis. They are involved in various coupling reactions like Suzuki-Miyaura coupling, which is pivotal for forming carbon-carbon bonds .
Medicinal Chemistry
In medicinal chemistry, boronic acids serve as covalent reversible enzyme inhibitors. Their unique reactivity with serine residues in enzymes allows them to be used in the design of protease inhibitors .
Chemical Biology
Boronic acids act as probes and sensors due to their ability to form reversible covalent bonds with diols, which are present in sugars and other biological molecules. This property is exploited for the detection of glycans on proteins or cancer cell surfaces .
Therapeutic Drugs
The boronic acid moiety is a key functional group in several therapeutic drugs. It’s particularly significant in the development of bortezomib, a proteasome inhibitor used in cancer therapy .
Sensing Applications
Boronic acids interact with strong Lewis bases such as fluoride or cyanide anions, making them useful in various sensing applications. They can detect these anions in environmental samples or biological systems .
Delivery Systems
Peptide boronic acids have been explored for the delivery of siRNAs due to their pH-responsive nature, which can be advantageous in targeting acidic tumor microenvironments .
Material Science
In material science, boronic acids can be used to develop pH-responsive devices that can change their properties in response to environmental pH changes .
Molecular Recognition
Boronic acids are employed in molecular recognition to differentiate mono- and polysaccharides, which is challenging due to their similarity in size and structure. This application is crucial in biological systems where saccharides play vital roles .
Safety and Hazards
Future Directions
The future directions of research involving “[3-(1-cyanocyclopropyl)phenyl]boronic acid” could involve further exploration of its use in Suzuki–Miyaura coupling reactions . The development of systems that induce good mixing could lead to a disabling of the acid-catalysed hydrolysis, resulting in fewer side-products .
Mechanism of Action
Target of Action
Boronic acids, including this compound, are commonly used in suzuki-miyaura cross-coupling reactions . In these reactions, the boronic acid acts as a nucleophile, targeting electrophilic carbon atoms in organic molecules .
Mode of Action
In Suzuki-Miyaura cross-coupling reactions, [3-(1-cyanocyclopropyl)phenyl]boronic acid interacts with its targets through a process called transmetalation . This process involves the transfer of the boronic acid group (and the attached organic group) from boron to a transition metal, typically palladium . The palladium then forms a new bond with the electrophilic carbon atom in the target molecule .
Biochemical Pathways
In the context of suzuki-miyaura cross-coupling reactions, this compound plays a crucial role in the formation of new carbon-carbon bonds . This can lead to the synthesis of a wide range of organic compounds, potentially affecting various biochemical pathways depending on the specific reaction context .
Pharmacokinetics
The compound’s physical form is a powder , which suggests it could be administered in various ways, potentially influencing its absorption and distribution
Result of Action
The molecular and cellular effects of [3-(1-cyanocyclopropyl)phenyl]boronic acid are largely dependent on the specific context of its use. In Suzuki-Miyaura cross-coupling reactions, the compound enables the formation of new carbon-carbon bonds, leading to the synthesis of various organic compounds . The specific effects at the molecular and cellular level would depend on the nature of these compounds.
Action Environment
Environmental factors can influence the action, efficacy, and stability of [3-(1-cyanocyclopropyl)phenyl]boronic acid. For instance, in Suzuki-Miyaura cross-coupling reactions, the reaction conditions (e.g., temperature, solvent, presence of a base) can significantly affect the efficiency of the transmetalation process and the yield of the reaction . Additionally, the compound’s stability may be influenced by storage conditions .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [3-(1-cyanocyclopropyl)phenyl]boronic acid involves the reaction of 1-cyanocyclopropane carboxylic acid with phenylboronic acid in the presence of a catalyst.", "Starting Materials": [ "1-cyanocyclopropane carboxylic acid", "phenylboronic acid" ], "Reaction": [ "1. Dissolve 1-cyanocyclopropane carboxylic acid and phenylboronic acid in a suitable solvent such as tetrahydrofuran (THF).", "2. Add a catalytic amount of a palladium catalyst such as palladium acetate and a base such as potassium carbonate to the reaction mixture.", "3. Heat the reaction mixture under reflux for several hours.", "4. Allow the reaction mixture to cool and then filter off any solids.", "5. Acidify the filtrate with hydrochloric acid to precipitate the product.", "6. Collect the product by filtration and wash with water and a suitable organic solvent such as diethyl ether.", "7. Dry the product under vacuum to obtain [3-(1-cyanocyclopropyl)phenyl]boronic acid." ] } | |
CAS RN |
2096334-10-8 |
Molecular Formula |
C10H10BNO2 |
Molecular Weight |
187 |
Purity |
95 |
Origin of Product |
United States |
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